Cas no 2172527-56-7 (1-(3-bromo-4-methoxyphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(3-bromo-4-methoxyphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172527-56-7
• MF: C₉H₁₀BrFO₃S
• MW: 297.14130449295
• CID: 6568087
• PubChem ID: 165501863
• Update Time: 2025-06-30

1-(3-bromo-4-methoxyphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)ethane-1-sulfonyl fluoride
• 2172527-56-7
• EN300-1451224

• Inchi： 1S/C9H10BrFO3S/c1-6(15(11,12)13)7-3-4-9(14-2)8(10)5-7/h3-6H,1-2H3
• InChI Key： HLSAVDPZSZNSLS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 295.95181g/mol
• Monoisotopic Mass: 295.95181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3-bromo-4-methoxyphenyl)ethane-1-sulfonyl fluoride

1-(3-Bromo-4-Methoxyphenyl)Ethane-1-Sulfonyl Fluoride: A Comprehensive Overview

1-(3-Bromo-4-Methoxyphenyl)Ethane-1-Sulfonyl Fluoride (CAS No: 2172527-56-7) is a highly specialized organic compound with significant applications in modern chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 1-(3-Bromo-4-Methoxyphenyl)Ethane-1-Sulfonyl Fluoride consists of a phenyl ring substituted with a bromine atom at the 3-position and a methoxy group at the 4-position. This aromatic system is connected to an ethane sulfonyl fluoride group, which introduces both electronic and steric effects into the molecule. The sulfonyl fluoride group is particularly reactive, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of sulfonyl fluoride compounds in medicinal chemistry. These compounds are often used as bioisosteres or as leaving groups in substitution reactions, enabling the construction of complex molecular architectures. The presence of bromine and methoxy groups in the phenyl ring further enhances the compound's versatility, as these substituents can influence both the electronic properties and the solubility of the molecule.

One of the most promising applications of 1-(3-Bromo-4-Methoxyphenyl)Ethane-1-Sulfonyl Fluoride lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing heterocyclic frameworks, which are integral to many pharmaceutical agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be employed to synthesize novel kinase inhibitors with potential anticancer activity.

In addition to its role in drug discovery, this compound has also found applications in materials science. The sulfonyl fluoride group exhibits excellent thermal stability and reactivity, making it suitable for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this property to develop materials with enhanced durability and chemical resistance.

The synthesis of 1-(3-Bromo-4-Methoxyphenyl)Ethane-1-Sulfonyl Fluoride involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Subsequent fluorination steps are carried out under controlled conditions to introduce the sulfonyl fluoride group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From an environmental standpoint, understanding the degradation pathways of sulfonyl fluoride compounds is crucial for assessing their ecological impact. Studies have shown that these compounds undergo hydrolysis under specific conditions, leading to the formation of less hazardous byproducts. This knowledge is essential for developing sustainable synthetic routes and waste management strategies.

In conclusion, 1-(3-Bromo-4-Methoxyphenyl)Ethane-1-Sulfonyl Fluoride stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as a key player in contemporary chemical research. As ongoing investigations continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.